Cas no 66680-86-2 (2-Methylpropene-1-tributylstannane)

• Product Name: 2-Methylpropene-1-tributylstannane
• CAS No: 66680-86-2
• MF: C₁₆H₃₄Sn
• MW: 345.151164531708
• MDL: MFCD09750019
• CID: 395957
• PubChem ID: 11759721
• Update Time: 2025-04-24

2-Methylpropene-1-tributylstannane Chemical and Physical Properties

Names and Identifiers

• Stannane, tributyl(2-methyl-1-propenyl)-
• 2-METHYL-1-(TRIBUTYLSTANNYL)PROP-1-ENE
• 2-METHYLPROPENE-1-TRIBUTYLSTANNANE
• (2-methyl-1-propenyl)-tri-n-butylstannane
• (2-methyl-1-propenyl-)tri-n-butylstannane
• 2-methyl-1-(tri-n-butylstannyl)propene
• 2-methyl-1-propenyl tri-n-butylstannane
• 2-methyl-1-propenyl(tri-n-butyl)tin
• AG-A-44014
• AGN-PC-00FLED
• CTK1J4421
• OR15613
• RP07916
• tributyl(2-methylprop-1-en-1-yl)stannane
• tri-n-butyl(2-methyl-1-propene-1-yl)tin
• 2-methyl-propenyl tributyltin
• Tributyl(2-methylprop-1-enyl)stannane
• J-510087
• AKOS015843051
• FT-0685411
• LWNCDBSQZPDFOG-UHFFFAOYSA-N
• A50110
• isobutenyltri-n-butyltin
• 66680-86-2
• 2-methylpropene-1-tributylstannane, AldrichCPR
• DTXSID00471938
• (2-Methyl-1-propenyl)tributylstannane
• SY283869
• MFCD09750019
• tributyl(2-methyl-1-propen-1-yl)stannane
• DB-130717
• 2-Methylpropene-1-tributylstannane

• MDL： MFCD09750019
• Inchi： 1S/C4H7.3C4H9.Sn/c1-4(2)3;3*1-3-4-2;/h1H,2-3H3;3*1,3-4H2,2H3;
• InChI Key： LWNCDBSQZPDFOG-UHFFFAOYSA-N
• SMILES： [Sn](/C=C(\C)/C)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 338.17122
• Monoisotopic Mass: 346.168254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

2-Methylpropene-1-tributylstannane Security Information

• Hazardous Material Identification：

Additional information on 2-Methylpropene-1-tributylstannane

Stannane, Tributyl(2-Methyl-1-Propenyl): A Comprehensive Overview

Stannane, Tributyl(2-Methyl-1-Propenyl), also known by its CAS registry number CAS No. 66680-86-2, is a compound of significant interest in the field of organometallic chemistry. This compound belongs to the class of stannanes, which are organostannanes with tin as the central atom. The structure of this compound consists of a tin atom bonded to three butyl groups and one 2-methyl-1-propenyl group, making it a versatile molecule with potential applications in various chemical reactions and industrial processes.

The synthesis of Stannane, Tributyl(2-Methyl-1-Propenyl) typically involves the reaction of tin with organic halides or alkylating agents under specific conditions. Recent advancements in organometallic chemistry have enabled more efficient and selective methods for synthesizing such compounds, ensuring higher purity and better control over the reaction outcomes. The stability and reactivity of this compound make it a valuable reagent in various chemical transformations.

One of the key areas where Stannane, Tributyl(2-Methyl-1-Propenyl) has found significant application is in cross-coupling reactions. These reactions are pivotal in organic synthesis, particularly in the construction of carbon-carbon bonds. The use of stannanes as coupling partners has been extensively studied due to their ability to facilitate efficient bond formation under mild conditions. Recent research has highlighted the role of this compound in Suzuki-Miyaura couplings, where it serves as a tin-based reagent for forming biaryl compounds and other complex structures.

In addition to its role in cross-coupling reactions, Stannane, Tributyl(2-Methyl-1-Propenyl) has also been explored for its potential in polymerization processes. The presence of the 2-methyl-1-propenyl group introduces unique electronic and steric properties to the molecule, making it suitable for initiating or modifying polymer chains. Studies have demonstrated its ability to act as a chain transfer agent in certain polymerization reactions, offering new avenues for controlling polymer architecture and properties.

The electronic structure of CAS No. 66680-86-2 plays a crucial role in its reactivity and selectivity in various chemical reactions. Computational studies have provided insights into the bonding interactions within the molecule, revealing that the tin atom exhibits a partial positive charge due to its lower electronegativity compared to carbon atoms in the organic groups. This characteristic makes it an excellent Lewis acid, capable of coordinating with various nucleophiles and initiating bond-breaking or bond-forming processes.

The environmental impact and safety profile of Stannane, Tributyl(2-Methyl-1-Propenyl) are critical considerations for its industrial use. Recent studies have focused on understanding its degradation pathways under different environmental conditions and assessing its potential toxicity to aquatic organisms. These studies aim to ensure that the handling and disposal of this compound align with current environmental regulations and best practices.

In conclusion, Stannane, Tributyl(2-Methyl-1-Propenyl), identified by its CAS number CAS No. 66680-86-2, is a versatile organostannane with diverse applications in organic synthesis and materials science. Its unique chemical properties and reactivity continue to be explored through cutting-edge research, offering new opportunities for innovation across various industries.